Cas no 118562-01-9 (3-Pyridinecarboxaldehyde,O-ethyloxime)

3-Pyridinecarboxaldehyde,O-ethyloxime structure
118562-01-9 structure
Product Name:3-Pyridinecarboxaldehyde,O-ethyloxime
CAS No:118562-01-9
MF:C8H10N2O
MW:150.177801609039
CID:131894
PubChem ID:9588202
Update Time:2025-04-19

3-Pyridinecarboxaldehyde,O-ethyloxime Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde,O-ethyloxime
    • 3-Pyridinecarboxaldehyde,O-ethyloxime(9CI)
    • 3-Pyridine carboxaldehyde,o-ethyloxime
    • (E)-N-ethoxy-1-pyridin-3-ylmethanimine
    • 118562-01-9
    • 3-Pyridinecarboxaldehyde,O-ethyloxime,[C(E)]-(9CI)
    • SCHEMBL9498059
    • 126527-27-3
    • Inchi: 1S/C8H10N2O/c1-2-11-10-7-8-4-3-5-9-6-8/h3-7H,2H2,1H3/b10-7+
    • InChI Key: XEUVXWLTTPBQBS-JXMROGBWSA-N
    • SMILES: O(CC)/N=C/C1C=NC=CC=1

Computed Properties

  • Exact Mass: 150.079312947g/mol
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 34.5Ų

3-Pyridinecarboxaldehyde,O-ethyloxime Related Literature

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